Cas no 796060-39-4 (4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one)

• Product Name: 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one
• CAS No: 796060-39-4
• MF: C₂₂H₂₃FN₂O₂
• MW: 366.428629159927
• CID: 5419208
• Update Time: 2025-05-20

4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-6,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[4-(4-fluorophenyl)-1-piperazinyl]methyl]-6,7-dimethyl-
• 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C22H23FN2O2/c1-15-11-20-17(13-22(26)27-21(20)12-16(15)2)14-24-7-9-25(10-8-24)19-5-3-18(23)4-6-19/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key： QUOADMSAIQCEGK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(C)C=C2C(CN2CCN(C3=CC=C(F)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

Recent Advances in the Study of 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS: 796060-39-4)

The compound 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS: 796060-39-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The integration of a piperazine moiety and a fluorophenyl group into the coumarin scaffold enhances its bioactivity, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and optimization of this compound to improve its pharmacokinetic and pharmacodynamic profiles. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that significantly increased the yield and purity of 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one. The researchers employed a multi-step reaction sequence, including a key Suzuki-Miyaura coupling, to achieve the desired product with high efficiency. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

In addition to synthetic improvements, the pharmacological effects of this compound have been extensively studied. A recent in vitro study demonstrated its potent inhibitory activity against several kinase enzymes, particularly those involved in inflammatory and oncogenic pathways. The compound exhibited a high binding affinity for the ATP-binding site of these kinases, suggesting its potential as a multi-targeted kinase inhibitor. These findings were corroborated by molecular docking studies, which highlighted the critical interactions between the compound and key amino acid residues in the kinase active sites.

Further investigations into the therapeutic potential of 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one have explored its anti-inflammatory and anticancer properties. In a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and cartilage degradation, outperforming standard treatments in some parameters. Similarly, in vitro assays using cancer cell lines revealed its ability to induce apoptosis and inhibit cell proliferation, particularly in breast and lung cancer models. These results underscore the compound's versatility and its potential for development into a novel therapeutic agent.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed to optimize its clinical utility. Ongoing research is focused on structural modifications to enhance these properties while retaining the compound's bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-{4-(4-fluorophenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS: 796060-39-4) represents a promising candidate in the field of medicinal chemistry, with demonstrated potential in kinase inhibition, anti-inflammatory, and anticancer applications. Continued research and development efforts are essential to fully realize its therapeutic benefits and address existing challenges. The compound's unique structural and pharmacological properties position it as a valuable subject for future studies in chemical biology and drug discovery.